Cas no 109708-90-9 (Carbamodithioic acid, 1,3-propanediylbis-, dipotassium salt)

• Product Name: Carbamodithioic acid, 1,3-propanediylbis-, dipotassium salt
• CAS No: 109708-90-9
• MF: C₅H₁₁KN₂S₄
• MW: 266.512536287308
• CID: 1189167
• Update Time: 2025-10-22

Carbamodithioic acid, 1,3-propanediylbis-, dipotassium salt Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid, 1,3-propanediylbis-, dipotassium salt
• Dipotassium ({3-[(sulfanidylmethanethioyl)-amino]propyl}carbamothioyl)sulfanide

• Inchi： 1S/C5H10N2S4.K.H/c8-4(9)6-2-1-3-7-5(10)11;;/h1-3H2,(H2,6,8,9)(H2,7,10,11);;
• InChI Key： NNNNEKJHNQHVLB-UHFFFAOYSA-N
• SMILES： C(CCNC(S)=S)NC(S)=S.[KH]

Additional information on Carbamodithioic acid, 1,3-propanediylbis-, dipotassium salt

Research Brief on Carbamodithioic acid, 1,3-propanediylbis-, dipotassium salt (CAS: 109708-90-9)

Carbamodithioic acid, 1,3-propanediylbis-, dipotassium salt (CAS: 109708-90-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, often referred to as a dithiocarbamate derivative, has garnered attention due to its potential applications in medicinal chemistry, including its role as a chelating agent and its biological activity. Recent studies have explored its utility in drug development, particularly in the context of metal ion sequestration and enzyme inhibition.

The compound's structure features a 1,3-propanediylbis- backbone with carbamodithioic acid groups, which are known for their ability to form stable complexes with metal ions. This property has been leveraged in various therapeutic contexts, such as the treatment of heavy metal poisoning and the modulation of metalloenzyme activity. The dipotassium salt form enhances its solubility, making it more suitable for biological applications.

Recent research has focused on the synthesis and characterization of Carbamodithioic acid, 1,3-propanediylbis-, dipotassium salt, with an emphasis on optimizing its yield and purity. Advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), have been employed to confirm its structural integrity and assess its stability under various conditions. These studies are critical for ensuring the compound's suitability for further preclinical and clinical investigations.

In addition to its chemical properties, the biological activity of Carbamodithioic acid, 1,3-propanediylbis-, dipotassium salt has been a subject of interest. Preliminary in vitro studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, it has shown inhibitory effects on matrix metalloproteinases (MMPs), which are implicated in conditions such as arthritis and cancer metastasis. These findings suggest that the compound could serve as a lead structure for the development of novel anti-inflammatory or anti-cancer agents.

Further investigations have explored the compound's mechanism of action at the molecular level. Molecular docking studies have revealed that Carbamodithioic acid, 1,3-propanediylbis-, dipotassium salt can bind to the active sites of target enzymes, thereby disrupting their function. This insight has paved the way for structure-activity relationship (SAR) studies aimed at optimizing the compound's efficacy and selectivity. Such efforts are essential for translating initial findings into viable therapeutic candidates.

Despite these promising developments, challenges remain in the development of Carbamodithioic acid, 1,3-propanediylbis-, dipotassium salt as a therapeutic agent. Issues such as bioavailability, toxicity, and pharmacokinetics need to be addressed through comprehensive preclinical studies. Researchers are also exploring formulation strategies to enhance the compound's delivery and stability in biological systems. These efforts are crucial for advancing the compound from the bench to the bedside.

In conclusion, Carbamodithioic acid, 1,3-propanediylbis-, dipotassium salt (CAS: 109708-90-9) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its unique chemical properties and biological activity make it a valuable subject for further investigation. Ongoing studies are expected to shed more light on its therapeutic potential and pave the way for its application in treating various diseases. As research progresses, this compound may emerge as a key player in the development of next-generation therapeutics.